Cas no 1805425-31-3 (4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805425-31-3
• MF: C₈H₃F₅N₂O
• MW: 238.114238977432
• CID: 4875621
• Update Time: 2025-06-30

4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2O/c9-6(10)5-3(2-14)1-4(8(11,12)13)15-7(5)16/h1,6H,(H,15,16)
• InChI Key： MVGNPUGONHBYRH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(F)F)C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 437
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9

Additional information on 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805425-31-3)

4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1805425-31-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a structural motif widely recognized for its biological activity and utility in drug design. The presence of multiple fluorinated substituents, along with functional groups such as cyano and hydroxyl, endows this molecule with unique electronic and steric properties that make it a promising candidate for further exploration in synthetic chemistry and drug development.

The structural framework of 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine incorporates three key substituents: a cyano group at the 4-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 2-position, with an additional trifluoromethyl group at the 6-position. This arrangement creates a complex interplay of electronic effects, which can modulate the compound's reactivity and binding affinity to biological targets. The fluorine atoms, in particular, introduce strong electron-withdrawing effects through inductive and resonance mechanisms, enhancing the compound's potential as an pharmacophore.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to enzymes and receptors. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic properties of molecules, making them more suitable for therapeutic applications. For instance, trifluoromethyl groups are frequently employed in drug design to increase lipophilicity and reduce metabolic clearance, while difluoromethyl groups can improve binding interactions by increasing rigidity and hydrophobicity.

The cyano group in 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine serves as a versatile handle for further chemical modification. It can be reduced to an amine or converted into other functional groups through various synthetic pathways. This flexibility allows chemists to explore diverse structural analogs and optimize the compound's biological activity. Additionally, the hydroxyl group provides another site for derivatization, enabling the creation of prodrugs or conjugates that enhance target specificity or delivery efficiency.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for potential therapeutic applications. Molecular modeling techniques have been employed to predict how 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine interacts with biological targets such as enzymes and receptors. These studies have revealed that the compound exhibits promising binding affinities to several key targets implicated in diseases such as cancer and inflammation. The precise arrangement of fluorinated substituents appears to enhance interactions with these targets by optimizing hydrogen bonding networks and hydrophobic pockets.

One particularly intriguing area of research involves the use of 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine as a building block for more complex drug candidates. By leveraging its structural features, researchers have designed derivatives that exhibit enhanced efficacy or reduced toxicity compared to existing therapies. For example, modifications aimed at improving solubility or selectivity have led to compounds with improved pharmacokinetic profiles. These findings underscore the importance of fluorinated pyridines as scaffolds for innovative drug discovery.

The synthesis of 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. While traditional methods involving fluorination reactions can be challenging due to issues such as regioselectivity and scalability, recent innovations in synthetic techniques have made it more feasible to produce these complex molecules on a larger scale. Advances in catalytic systems and flow chemistry have enabled more efficient and sustainable synthesis routes, reducing costs and environmental impact.

The potential applications of 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals, where fluorinated pyridines can contribute to the development of more effective pesticides or herbicides. Additionally, its unique electronic properties make it a valuable material for optoelectronic applications, such as organic semiconductors or light-emitting diodes (OLEDs). The versatility of this compound highlights its broad industrial relevance.

As our understanding of molecular interactions continues to evolve, so too does our ability to harness compounds like 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine for therapeutic purposes. Emerging technologies such as high-throughput screening (HTS) and artificial intelligence (AI)-assisted drug design are accelerating the discovery process by enabling rapid identification of promising candidates from vast chemical libraries. These tools are particularly valuable for exploring complex molecules like this one, which may exhibit subtle but critical differences in their biological activity.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805425-31-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and fluorinated substituents makes it a versatile scaffold for drug discovery efforts across multiple therapeutic areas. As research progresses，this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.